Cas no 1443343-97-2 (3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol)
3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol Chemical and Physical Properties
Names and Identifiers
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- 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol
- Benzenemethanol, 4-chloro-α,α-diethyl-3,5-dimethyl-
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- MDL: MFCD20528651
- Inchi: 1S/C13H19ClO/c1-5-13(15,6-2)11-7-9(3)12(14)10(4)8-11/h7-8,15H,5-6H2,1-4H3
- InChI Key: IRYTUXTVWBFNSV-UHFFFAOYSA-N
- SMILES: CCC(C1=CC(C)=C(Cl)C(C)=C1)(O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434365-1 g |
3-(4-Chloro-3,5-dimethylphenyl)-3-pentanol |
1443343-97-2 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB434365-5 g |
3-(4-Chloro-3,5-dimethylphenyl)-3-pentanol |
1443343-97-2 | 5g |
€1,398.00 | 2023-04-23 | ||
| abcr | AB434365-1g |
3-(4-Chloro-3,5-dimethylphenyl)-3-pentanol; . |
1443343-97-2 | 1g |
€1621.70 | 2025-02-17 | ||
| abcr | AB434365-5g |
3-(4-Chloro-3,5-dimethylphenyl)-3-pentanol |
1443343-97-2 | 5g |
€1398.00 | 2023-09-04 |
3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol Suppliers
3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol
Introduction to 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol (CAS No. 1443343-97-2)
3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol, with the CAS number 1443343-97-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated and dimethylated aromatic ring and a pentyl alcohol moiety. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications.
The chemical structure of 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol is represented by the formula C12H18ClO. The presence of the chloro and dimethyl groups on the phenyl ring imparts specific electronic and steric properties that can influence its interactions with biological targets. The pentan-3-ol group, on the other hand, provides hydroxyl functionality, which can participate in hydrogen bonding and other non-covalent interactions.
In recent years, 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol has been studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol has also been investigated for its potential as an antioxidant. Oxidative stress is a contributing factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This dual action—anti-inflammatory and antioxidant—suggests that it could be beneficial in a wide range of therapeutic contexts.
The pharmacokinetic properties of 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
In the realm of drug discovery, high-throughput screening (HTS) techniques have been employed to identify compounds with specific biological activities. 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol has been identified as a hit compound in several HTS campaigns targeting various disease-related proteins. Its ability to modulate these targets effectively makes it a valuable lead compound for further optimization and development.
The synthesis of 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol has been optimized to improve yield and purity. Common synthetic routes involve the coupling of 4-chloro-3,5-dimethylbenzaldehyde with an appropriate alkyne followed by reduction steps to form the final alcohol product. These synthetic methods are scalable and can be adapted for large-scale production if required.
In conclusion, 3-(4-chloro-3,5-dimethylphenyl)pentan-3-ol (CAS No. 1443343-97-2) is a versatile compound with promising therapeutic potential. Its anti-inflammatory and antioxidant properties make it a valuable candidate for drug development in various medical fields. Ongoing research continues to explore its full range of biological activities and optimize its use in clinical settings.
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